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Karacoline Karacoline It is a ganglioblocker, a nicotinic receptor antagonist, a hypotensive and it presents micromolar affinity at brain α- Bungarotoxin-sensitive nAChR.Alkaloid, from plants of the Ranunculaceae family.
Brand Name: Vulcanchem
CAS No.: 39089-30-0
VCID: VC0108831
InChI: InChI=1S/C22H35NO4/c1-4-23-10-20(2)6-5-16(24)22-12-7-11-14(27-3)9-21(26,17(12)18(11)25)13(19(22)23)8-15(20)22/h11-19,24-26H,4-10H2,1-3H3
SMILES: CCN1CC2(CCC(C34C2CC(C31)C5(CC(C6CC4C5C6O)OC)O)O)C
Molecular Formula: C₂₂H₃₅NO₄
Molecular Weight: 377.5 g/mol

Karacoline

CAS No.: 39089-30-0

Reference Standards

VCID: VC0108831

Molecular Formula: C₂₂H₃₅NO₄

Molecular Weight: 377.5 g/mol

Karacoline - 39089-30-0

CAS No. 39089-30-0
Product Name Karacoline
Molecular Formula C₂₂H₃₅NO₄
Molecular Weight 377.5 g/mol
IUPAC Name 11-ethyl-6-methoxy-13-methyl-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecane-4,8,16-triol
Standard InChI InChI=1S/C22H35NO4/c1-4-23-10-20(2)6-5-16(24)22-12-7-11-14(27-3)9-21(26,17(12)18(11)25)13(19(22)23)8-15(20)22/h11-19,24-26H,4-10H2,1-3H3
Standard InChIKey HKQZUYOVMYOFIT-UHFFFAOYSA-N
SMILES CCN1CC2(CCC(C34C2CC(C31)C5(CC(C6CC4C5C6O)OC)O)O)C
Canonical SMILES CCN1CC2(CCC(C34C2CC(C31)C5(CC(C6CC4C5C6O)OC)O)O)C
Description It is a ganglioblocker, a nicotinic receptor antagonist, a hypotensive and it presents micromolar affinity at brain α- Bungarotoxin-sensitive nAChR.Alkaloid, from plants of the Ranunculaceae family.
Synonyms Karakoline; 11aH-12,3,6a-Ethanylylidene-7,9-methanonaphth[2,3-b]azocine, aconitane-1,8,14-triol deriv.; Carmichaeline; (1α,14α,16β)-20-Ethyl-16-methoxy-4-methylaconitane-1,8,14-triol; (1α,​14α,​16β)​-20-​Ethyl-​16-​methoxy-​4-​methyl-​aconitane-​1,​8
Reference - Sultankhodjaev et al., Chem. Nat. Comp. (1973). 2:199
PubChem Compound 170157
Last Modified Nov 11 2021
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